Cas no 1803607-46-6 (2-(2,2,3,3-Tetrafluoropropoxy)ethan-1-amine hydrochloride)

• Product Name: 2-(2,2,3,3-Tetrafluoropropoxy)ethan-1-amine hydrochloride
• CAS No: 1803607-46-6
• MF: C₅H₁₀ClF₄NO
• MW: 211.585614681244
• CID: 4617920
• PubChem ID: 86775544
• Update Time: 2025-06-07

2-(2,2,3,3-Tetrafluoropropoxy)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2,2,3,3-tetrafluoropropoxy)ethan-1-amine hydrochloride
• 2-(2,2,3,3-tetrafluoropropoxy)ethanamine;hydrochloride
• 2-(2,2,3,3-Tetrafluoropropoxy)ethan-1-amine hydrochloride

• Inchi： 1S/C5H9F4NO.ClH/c6-4(7)5(8,9)3-11-2-1-10;/h4H,1-3,10H2;1H
• InChI Key： PRMSELKDACEACK-UHFFFAOYSA-N
• SMILES： Cl.FC(C(F)F)(COCCN)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 109
• Topological Polar Surface Area: 35.2

2-(2,2,3,3-Tetrafluoropropoxy)ethan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 2-(2,2,3,3-Tetrafluoropropoxy)ethan-1-amine hydrochloride

2-(2,2,3,3-Tetrafluoropropoxy)ethan-1-amine Hydrochloride (CAS No. 1803607-46-6): An Overview

2-(2,2,3,3-Tetrafluoropropoxy)ethan-1-amine hydrochloride (CAS No. 1803607-46-6) is a fluorinated organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its tetrafluoropropoxy group and amine functionality, which contribute to its distinct reactivity and biological activity.

The tetrafluoropropoxy group in 2-(2,2,3,3-Tetrafluoropropoxy)ethan-1-amine hydrochloride imparts significant fluorine content to the molecule. Fluorine is known for its strong electronegativity and ability to modulate the physical and chemical properties of organic compounds. This feature makes the compound highly stable and resistant to degradation, which is advantageous in both pharmaceutical formulations and industrial applications.

The amine functionality in 2-(2,2,3,3-Tetrafluoropropoxy)ethan-1-amine hydrochloride provides the molecule with basic properties and the ability to form hydrogen bonds. These characteristics are crucial for its potential use as a building block in the synthesis of more complex molecules, such as pharmaceuticals and polymers. The amine group can also participate in various chemical reactions, including nucleophilic substitution and condensation reactions.

In the pharmaceutical industry, 2-(2,2,3,3-Tetrafluoropropoxy)ethan-1-amine hydrochloride has shown promise as an intermediate in the synthesis of novel drugs. Recent studies have explored its potential as a precursor for developing compounds with improved pharmacological profiles. For instance, researchers have investigated its use in the synthesis of antiviral agents and anti-inflammatory drugs. The fluorinated nature of the compound can enhance the bioavailability and metabolic stability of these drugs, making them more effective in treating various diseases.

Beyond pharmaceuticals, 2-(2,2,3,3-Tetrafluoropropoxy)ethan-1-amine hydrochloride has found applications in materials science. Its unique combination of fluorine content and amine functionality makes it suitable for use in the development of advanced materials with specific properties. For example, it can be used to create coatings with improved water-repellent and anti-fouling properties. These coatings have potential applications in industries such as aerospace, marine technology, and consumer goods.

The synthesis of 2-(2,2,3,3-Tetrafluoropropoxy)ethan-1-amine hydrochloride typically involves several steps. One common approach is to start with 2,2,3,3-tetrafluoropropanol and react it with ethyl bromoacetate to form an intermediate ester. This ester is then converted to the corresponding amine through a series of reactions involving reduction and subsequent salt formation with hydrochloric acid. The detailed synthetic route can vary depending on the specific requirements of the application.

In terms of safety and handling, it is important to note that while 2-(2,2,3,3-Tetrafluoropropoxy)ethan-1-amine hydrochloride is not classified as a hazardous material or controlled substance under current regulations, proper precautions should be taken during handling to ensure safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles to prevent skin contact and inhalation.

The future prospects for 2-(2,2,3,3-Tetrafluoropropoxy)ethan-1-amine hydrochloride are promising. Ongoing research continues to explore new applications and derivatives of this compound. For example, recent studies have focused on its potential use in developing new catalysts for organic synthesis and its role in enhancing the performance of lithium-ion batteries through the modification of electrolyte components.

In conclusion, 2-(2,2,3,3-Tetrafluoropropoxy)ethan-1-amine hydrochloride (CAS No. 1803607-46-6) is a versatile compound with a wide range of applications due to its unique chemical structure. Its combination of fluorine content and amine functionality makes it an attractive candidate for various fields including pharmaceuticals and materials science. As research continues to advance our understanding of this compound's properties and potential uses, it is likely to play an increasingly important role in future technological developments.